Cas no 1807149-37-6 (2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine
• CAS No: 1807149-37-6
• MF: C₇H₆F₂IN₃O₂
• MW: 329.042720317841
• CID: 4893758
• Update Time: 2025-05-04

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine

• Inchi： 1S/C7H6F2IN3O2/c8-6(9)3-1-4(10)5(2-11)12-7(3)13(14)15/h1,6H,2,11H2
• InChI Key： HJGUIXRNZBYNIR-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C([N+](=O)[O-])N=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.2
• Topological Polar Surface Area: 84.7

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine

2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1807149-37-6) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and reactivity. The structure of this molecule is characterized by the presence of multiple functional groups, including an aminomethyl group, a difluoromethyl group, an iodo group, and a nitro group, all attached to a pyridine ring. These functional groups impart the molecule with diverse chemical properties, making it a valuable compound in research and development.

The synthesis of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation reactions. The presence of the nitro group at the 6-position of the pyridine ring suggests that the compound may exhibit strong electron-withdrawing effects, which can influence its reactivity in various chemical transformations. Recent studies have highlighted the importance of such substituted pyridines in drug discovery, particularly in the development of anti-cancer agents and neuroprotective drugs.

One of the most notable features of this compound is its versatility in chemical reactions. The aminomethyl group at the 2-position provides a site for further functionalization, enabling the synthesis of more complex molecules with tailored properties. Similarly, the difluoromethyl group at the 5-position introduces steric and electronic effects that can modulate the reactivity of the molecule in different reaction conditions. The iodo group at the 3-position is particularly valuable for its ability to undergo various coupling reactions, such as Suzuki-Miyaura coupling, which is widely used in organic synthesis to form carbon-carbon bonds.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine. By employing density functional theory (DFT) calculations, scientists have been able to predict the molecule's behavior in different chemical environments and optimize its properties for specific applications. For instance, studies have shown that this compound exhibits significant potential as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage and catalysis.

In addition to its chemical significance, 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine has also garnered attention in biological research due to its potential as a bioactive molecule. The nitro group at the 6-position is known to exhibit anti-microbial and anti-inflammatory activities, making this compound a promising candidate for drug development. Recent experiments have demonstrated that this compound can inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases.

The synthesis and characterization of 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine have been extensively documented in recent scientific literature. Researchers have employed various analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the molecular structure and purity of this compound. These studies have also provided valuable information about its thermodynamic stability and kinetic behavior under different conditions.

Furthermore, the integration of green chemistry principles into the synthesis of this compound has been a focus of recent research efforts. By developing environmentally friendly reaction conditions and minimizing waste generation, scientists aim to make the production process more sustainable while maintaining high yields and product quality.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-3-iodo-6-nitropyridine (CAS No. 1807149-37-6) is a multifaceted organic compound with immense potential across various fields of science and technology. Its unique combination of functional groups makes it an invaluable tool for researchers working on drug discovery, material science, and organic synthesis. As ongoing studies continue to uncover new applications for this compound, it is expected to play an increasingly important role in advancing modern chemistry.